Cas no 84309-23-9 ()

• CAS No: 84309-23-9
• MF: C₆H₇MgO₉P
• MW: 278.393143892288
• MDL: MFCD03419289
• CID: 94350
• Update Time: 2026-05-14

Chemical and Physical Properties

Names and Identifiers

• ASCORBIC ACID-2-PHOSPHATE MAGNESIUM SALT
• L-Ascorbic Acid Phosphate Magnesium Salt n-Hydrate
• magnesium,[(2R)-2-[(1S)-1,2-dihydroxyethyl]-3-hydroxy-5-oxo-2H-furan-4-yl] phosphate
• Nikkol VC-PMG
• VC-PMG

• MDL： MFCD03419289
• Inchi： InChI=1S/C6H9O9P.Mg/c7-1-2(8)4-3(9)5(6(10)14-4)15-16(11,12)13;/h2,4,7-9H,1H2,(H2,11,12,13);/q;+2/p-2/t2-,4+;/m0./s1
• InChI Key： ACFGRWJEQJVZTM-LEJBHHMKSA-L
• SMILES： [Mg+2].OC[C@@H]([C@H]1OC(=O)C(OP([O-])(=O)[O-])=C1O)O

Computed Properties

• Exact Mass: 277.968
• Monoisotopic Mass: 277.968
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 159A^2

Experimental Properties

• Boiling Point: 742.9°C at 760 mmHg
• Flash Point: 403.1°C
• PSA: 169.22000
• LogP: -1.54540

Security Information

• WGK Germany：3